Potency vs. Alanine-Type Panclicins
Panclicin E demonstrates a 3.3-fold improvement in inhibitory potency against porcine pancreatic lipase compared to Panclicin A, and a 2.9-fold improvement compared to Panclicin B. This difference is attributed to the glycine versus alanine moiety in the N-formyl amino acid ester side chain, establishing the glycine-type subclass (panclicins C, D, E) as the higher-potency structural cluster [1].
Panclicin A 2.9 µM / B 2.6 µM
~3-fold lower IC50
| Evidence Dimension | Inhibitory potency against porcine pancreatic lipase (IC₅₀) |
|---|---|
| Target Compound Data | 0.89 µM |
| Comparator Or Baseline | Panclicin A: 2.9 µM; Panclicin B: 2.6 µM |
| Quantified Difference | Panclicin E is 3.3-fold more potent than Panclicin A and 2.9-fold more potent than Panclicin B |
| Conditions | Porcine pancreatic lipase inhibition assay using emulsified substrate; as reported in the original isolation and characterization study [1] |
Why This Matters
For researchers establishing SAR models or requiring potent pancreatic lipase inhibition, Panclicin E provides a quantifiably superior starting point compared to the lower-potency alanine-type congeners, directly impacting assay sensitivity and required working concentrations.
- [1] Mutoh M, Nakada N, Matsukuma S, Ohshima S, Yoshinari K, Watanabe J, Arisawa M. Panclicins, novel pancreatic lipase inhibitors. I. Taxonomy, fermentation, isolation and biological activity. The Journal of Antibiotics. 1994;47(12):1369-1375. View Source
